2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide includes a benzene ring with two fluorine atoms, a bromine atom, and a sulfonamide group . The sulfonamide group consists of a sulfur atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms.Scientific Research Applications
Photodynamic Therapy and Cancer Treatment
- The synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have been reported. These compounds exhibit excellent photophysical and photochemical properties, including high singlet oxygen quantum yield and good fluorescence, making them promising candidates for use as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Analytical Chemistry
- Sodium N-bromo-p-nitrobenzenesulfonamide, also known as bromamine-N, has been highlighted for its usefulness as an oxidizing titrant in the direct titrations of various organic compounds. This compound provides simple and rapid procedures with minimal errors, showcasing its value in analytical applications (Gowda, Trieff, Ramanujam, Malinski, Kadish, & Mahadevappa, 1983).
Synthetic Chemistry
- N,N-Dibromobenzenesulfonamide has been employed as an effective brominating agent for carbanionic substrates under mild conditions. This reagent's ability to be recovered, rebrominated, and reused several times underscores its utility in synthetic chemistry for the bromination of various substrates, enhancing the efficiency and sustainability of chemical processes (Tajbakhsh, Khazaei, Mahalli, & Ghorbani Vaghi, 2004).
Safety and Hazards
The safety data sheet for 2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide suggests that it may be harmful if swallowed and may cause skin and eye irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Properties
IUPAC Name |
2-bromo-N,N-diethyl-4,5-difluorobenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrF2NO2S/c1-3-14(4-2)17(15,16)10-6-9(13)8(12)5-7(10)11/h5-6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZIIAZDKCMJNMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=C(C=C(C(=C1)F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrF2NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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